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Compound of Interest

Compound Name: 1-Pentadecene

cat. No.: B078149

An In-Depth Technical Guide to 1-Pentadecene (CAS: 13360-61-7)

This guide provides a comprehensive technical overview of 1-Pentadecene, a linear alpha-
olefin with significant utility in polymer science, organic synthesis, and specialized biochemical
research. Designed for researchers, chemists, and drug development professionals, this
document moves beyond basic data to explain the causality behind its synthesis,
characterization, and application, ensuring a deep and actionable understanding of this
versatile molecule.

Introduction and Molecular Profile

1-Pentadecene (CAS No. 13360-61-7) is an unbranched, fifteen-carbon alpha-olefin, a class of
unsaturated hydrocarbons characterized by a terminal carbon-carbon double bond.[1][2] Its
molecular formula is CisHso0.[3] This terminal double bond is the molecule's primary reactive
site, making it a valuable precursor and building block in a multitude of chemical
transformations.[3] As a long-chain hydrocarbon, 1-Pentadecene is a very hydrophobic,
nonpolar molecule, properties that dictate its solubility and its function in applications ranging
from polymer modification to its role as a biological semiochemical.[2]

Physicochemical and Spectroscopic Properties

The physical and spectroscopic characteristics of 1-Pentadecene are fundamental to its
handling, purification, and identification. Quantitative data are summarized in the tables below.
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Table 1: Key Physicochemical Properties of 1-

Pentadecene

Property Value Source(s)

CAS Number 13360-61-7 [1][3]

Molecular Formula CisHso [31[4]

Molecular Weight 210.40 g/mol [31[5]
Clear, colorless to light yellow

Appearance o [1][6]
liquid

Melting Point -4 °C (24.8 °F) [11161[7]

N _ 268-269 °C (514-516 °F) at

Boiling Point [1][41[6]
760 mmHg

Density 0.775 g/mL at 25 °C [1][4]

Refractive Index (n2°/D)

1.438 - 1.439

[1](8]

Flash Point

>110 °C (>230 °F) - Closed
Cup

[7](8]

Water Solubility

Insoluble or difficult to mix (est.
0.0038 mg/L at 25°C)

(11218l

Solubility

Soluble in organic solvents

[3]

Table 2: Spectroscopic Data for Structural Confirmation
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Technique

Key Data Points

Source(s)

1H NMR (CDCls)

0 ~5.8 ppm (m, 1H, -CH=), 8
~4.9 ppm (m, 2H, =CH2),
~2.0 ppm (m, 2H, allylic CH2),
0 ~1.26 ppm (br s, 22H, alkyl
CHz), 6 ~0.88 ppm (t, 3H,

terminal CHs)

[5]

13C NMR (CDCls)

0 ~139.2 ppm (-CH=), &
~114.1 ppm (=CHz2), 6 ~33.9
ppm (allylic CH2), 6 ~32.0-22.7
ppm (alkyl CH2), 6 ~14.1 ppm
(terminal CHs)

[5]

IR Spectroscopy

Key Peaks (cm~1): ~3077
(vinyl C-H stretch), ~2925,
2854 (alkyl C-H stretch),
~1641 (C=C stretch), ~991,
909 (vinyl C-H bend)

[9]

Mass Spectrometry (EI)

Key Fragments (m/z): 210
(M*), prominent clusters of
CnH2n+1 and CnHz2n-1 ions
resulting from fragmentation of
the alkyl chain.

[10]

Synthesis Methodologies: From Industrial Scale to
Laboratory Bench

The synthesis of 1-Pentadecene can be approached from several angles, depending on the

required scale and purity. The chosen methodology is dictated by the economics of the

feedstock and the precision required for the end application.

Industrial Production: Ethylene Oligomerization

The primary industrial route to linear alpha-olefins (LAOs), including 1-Pentadecene, is the

catalytic oligomerization of ethylene. This process is favored for its use of a readily available
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and economical feedstock.

Causality and Mechanism: This synthesis relies on coordination polymerization, most famously
achieved with Ziegler-Natta catalysts (e.g., titanium halides activated by organoaluminum
compounds like triethylaluminium) or more modern single-site catalysts (e.g., chromium or
zirconium-based systems).[11][12] Unlike radical polymerization, which leads to highly
branched and uncontrollable structures, Ziegler-Natta and related catalysts operate via a
controlled insertion mechanism.[13] The ethylene monomer first coordinates to a vacant site on
the transition metal center and is then inserted into the metal-alkyl bond, extending the chain
by two carbons in each step.[12] This process, known as the Cossee-Arlman mechanism,
ensures the formation of linear chains.[11]

The process inherently produces a distribution of LAOs with varying chain lengths (e.g., Ca, Ce,
Cs...C1s, etc.), which must then be separated by fractional distillation to isolate 1-Pentadecene.
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Caption: Industrial production via ethylene oligomerization.

Laboratory-Scale Synthesis: Reduction of 1-
Pentadecyne

For research purposes requiring high purity without the need for complex distillations from a
mixture, a targeted synthesis from a Cis precursor is preferable. The selective reduction of an
alkyne is a classic and reliable method.
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Causality and Mechanism: The synthesis from 1-Pentadecyne involves the selective
hydrogenation of the triple bond to a double bond.[14] Using a poisoned catalyst (like Lindlar's
catalyst) would yield the cis-alkene. For the terminal 1-alkene, a different approach is needed.
A reported method utilizes a palladium catalyst with formic acid as a hydrogen transfer agent.
[14] The tetrakis(triphenylphosphine)palladium(0) complex catalyzes the transfer of a hydride
from formic acid to the alkyne, achieving reduction to the alkene under relatively mild
conditions.

Experimental Protocol: Synthesis from 1-Pentadecyne

 Inert Atmosphere: To a flame-dried, two-neck round-bottom flask equipped with a magnetic
stir bar and condenser, add 1-Pentadecyne (1 equivalent) and
tetrakis(triphenylphosphine)palladium(0) (0.01-0.05 equivalents).

o Solvent Addition: Purge the flask with an inert gas (Argon or Nitrogen). Add anhydrous 1,4-
dioxane via syringe. Stir the mixture at room temperature (~20 °C) for 15 minutes to ensure
dissolution and catalyst coordination.[14]

e Reduction: Add formic acid (2-3 equivalents) to the reaction mixture via syringe.

o Heating: Heat the reaction mixture to 80 °C and maintain for 3-4 hours, monitoring progress
by thin-layer chromatography (TLC) or GC-MS analysis of aliquots.[14]

o Work-up: Upon completion, cool the mixture to room temperature. Quench carefully with a
saturated sodium bicarbonate solution to neutralize excess acid.

o Extraction: Transfer the mixture to a separatory funnel and extract with a nonpolar organic
solvent (e.g., hexane or diethyl ether) three times.

 Purification: Combine the organic layers, wash with brine, dry over anhydrous magnesium
sulfate, filter, and concentrate under reduced pressure. The crude product can be further
purified by flash column chromatography on silica gel to yield pure 1-Pentadecene.

Analytical Characterization Workflow

Confirming the identity and purity of synthesized or purchased 1-Pentadecene is paramount.
Gas Chromatography-Mass Spectrometry (GC-MS) is the gold standard for this purpose,
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providing both separation and structural information.

Causality and Workflow: The nonpolar nature and volatility of 1-Pentadecene make it an ideal
candidate for GC analysis. A nonpolar column (e.g., DB-5 or equivalent) is used, where
compounds are separated based on their boiling points and interactions with the stationary
phase. As 1-Pentadecene elutes from the column, it enters the mass spectrometer, where it is
ionized (typically by electron impact, El). The resulting molecular ion and its characteristic
fragmentation pattern serve as a definitive fingerprint for identification, which can be matched
against a spectral library like NIST.[10]
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Caption: Standard workflow for GC-MS analysis of 1-Pentadecene.
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Applications in Research and Drug Development

The unique combination of a long, hydrophobic alkyl tail and a reactive terminal alkene makes
1-Pentadecene a valuable molecule in several scientific domains.

o Polymer Science: As a long-chain comonomer, 1-Pentadecene is incorporated into polymers
like polyethylene to modify their physical properties. Causality: The bulky Ci3H27 side chain,
when incorporated into the polyethylene backbone, disrupts the polymer's ability to pack into
a dense, crystalline structure. This interruption of crystallinity lowers the overall density of the
material (creating LLDPE), increases its flexibility, and improves its impact strength.[15]

e Fine Chemical Synthesis: It serves as a hydrophobic building block for the synthesis of
specialty chemicals.[15] The terminal double bond can undergo various addition reactions
(e.g., hydroformylation, hydrogenation, epoxidation) to produce long-chain alcohols, acids,
and surfactants used in lubricants and detergents.[3]

» Biological Research: 1-Pentadecene has been identified as a semiochemical (a chemical
involved in communication) for insects like the confused flour beetle (Tribolium confusum).[1]
It is also found in various natural sources, including safflower, burdock root, and watermelon,
and can be investigated as a potential biomarker for food consumption.[2][8] Furthermore, it
has been used in microbiology as a specific growth substrate for certain strains of sulfate-
reducing bacteria, aiding in the study of anaerobic hydrocarbon metabolism.

Safety, Handling, and Storage

While not classified as acutely hazardous, proper laboratory practices are essential when
working with 1-Pentadecene.[6][16]

e Hazards: It is a combustible liquid with a high flash point.[7] Like many hydrocarbons, it may
be fatal if swallowed and enters the airways (aspiration hazard).[5] Its toxicological properties
have not been thoroughly investigated.[7]

o Personal Protective Equipment (PPE): Standard PPE, including safety glasses or goggles
and chemical-resistant gloves (e.g., nitrile), should be worn.[7]

« Handling: Handle in a well-ventilated area or a chemical fume hood to avoid inhaling vapors.
Avoid contact with skin, eyes, and clothing.[6]
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o Storage: Store in a tightly sealed container in a dry, cool, and well-ventilated area.[4][6] It is
stable under normal conditions.[6]

» Firefighting: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide as
extinguishing media.[7]

Conclusion

1-Pentadecene is more than a simple long-chain hydrocarbon; it is a highly versatile and
enabling molecule. Its efficient production via ethylene oligomerization provides an industrial
source for polymer modification, while targeted laboratory syntheses allow for its use in high-
purity applications. A thorough understanding of its physicochemical properties, supported by
robust analytical characterization, is essential for leveraging its reactivity in the synthesis of
advanced materials, fine chemicals, and for its study in biological systems.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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